Cas no 32705-81-0 (2-(2-Oxopiperazin-1-yl)acetamide)

• Product Name: 2-(2-Oxopiperazin-1-yl)acetamide
• CAS No: 32705-81-0
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• MDL: MFCD16706531
• CID: 293780
• PubChem ID: 45099465
• Update Time: 2025-04-19

2-(2-Oxopiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxopiperazin-1-yl)acetamide
• 1-Piperazineacetamide,2-oxo-
• 1-Piperazineacetamide,2-oxo
• QC-3855
• AKOS011595622
• 32705-81-0
• FT-0688610
• Z975809934
• F95552
• EN300-251571
• SCHEMBL1483515
• DTXSID10667901
• 1-Piperazineacetamide, 2-oxo-
• aminocarbonylmethylpiperazinone
• 1-Piperazineacetamide,2-oxo-(8CI,9CI)
• 2-(2-Oxo-piperazin-1-yl)-acetamide
• 1-piperazineacetamide, 2-oxo-, monohydrochloride
• ALBB-036546
• DB-346025

• MDL： MFCD16706531
• Inchi： 1S/C6H11N3O2/c7-5(10)4-9-2-1-8-3-6(9)11/h8H,1-4H2,(H2,7,10)
• InChI Key： GTSLIQJQUYVAFZ-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1CC(N)=O

Computed Properties

• Exact Mass: 157.08500
• Monoisotopic Mass: 157.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: -2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 449.2±40.0 °C at 760 mmHg
• Flash Point: 225.5±27.3 °C
• PSA: 75.43000
• LogP: -1.12950
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2-Oxopiperazin-1-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides